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Compound of Interest

Compound Name: Diethyl dimethylphosphoramidate

CAS No.: 2404-03-7

Cat. No.: B12657328

Get Quote

Preamble: A Pragmatic Introduction to Diethyl
Dimethylphosphoramidate
Diethyl N,N-dimethylphosphoramidate, hereafter referred to as DEDMP, is an

organophosphorus compound belonging to the phosphoramidate class.[1] Characterized by a

central phosphorus atom bonded to two ethoxy groups, a dimethylamino group, and a

phosphoryl oxygen, DEDMP serves as a versatile and reactive intermediate in synthetic

chemistry.[1] Its unique electronic structure, influenced by the electron-donating dimethylamino

moiety, enhances the nucleophilicity at the phosphorus center, making it a valuable reagent for

phosphorylation and a candidate for ligand development in catalysis.[1]

This guide moves beyond a simple recitation of facts to provide researchers, scientists, and

drug development professionals with a practical, in-depth understanding of DEDMP's

applications. We will explore the causality behind experimental choices, present self-validating

protocols, and ground our discussion in authoritative references.
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Compound Profile & Key Physicochemical Data
A foundational understanding of a reagent's properties is paramount for its effective and safe

use in any synthetic protocol.

Property Value Reference

IUPAC Name
N,N-Dimethyl-O,O'-diethyl

phosphoramidate
[1]

CAS Number 2404-03-7 [1][2]

Molecular Formula C₆H₁₆NO₃P [1][2][3]

Molecular Weight 181.17 g/mol [1][2]

Appearance Colorless to pale yellow liquid [4]

Solubility
Soluble in many organic

solvents
[4]

Boiling Point ~140 °C @ 3 mmHg [5]

Section 1: Core Principles of Reactivity and
Handling
Mechanistic Underpinnings of Reactivity
The synthetic utility of DEDMP stems from the electronic properties of the phosphoramidate

functional group. The nitrogen atom's lone pair of electrons engages in pπ-dπ resonance with

the phosphorus atom, increasing the electron density and modulating the reactivity of the P=O

bond. This electron-donating character enhances the nucleophilicity of the phosphoryl oxygen

and makes the phosphorus atom susceptible to nucleophilic attack, a key step in its role as a

phosphorylating agent.[1] Furthermore, the phosphorus atom itself can act as a soft ligand for

transition metals, a principle explored in catalysis.

Caption: DEDMP's phosphoryl oxygen acts as a nucleophile.
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Working with organophosphorus compounds necessitates strict adherence to safety protocols.

DEDMP is classified as a skin, eye, and respiratory irritant.[3] All manipulations must be

conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles with side shields or a face shield, and a flame-resistant lab coat.[2][6]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials and

sources of ignition.[7][8] Keep containers tightly sealed to prevent hydrolysis from

atmospheric moisture.[6]

Spill Management: In case of a minor spill, absorb with an inert material (e.g., vermiculite or

sand), collect into a labeled container, and dispose of as hazardous chemical waste.[7]

Ensure the area is well-ventilated.

First Aid:

Inhalation: Move the individual to fresh air immediately. Seek medical attention if

symptoms persist.[2]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding eyelids open. Seek immediate medical attention.[6]

Section 2: Applications in Synthetic Protocols
DEDMP as a Phosphorylating Agent
One of the primary applications of DEDMP is in the synthesis of other organophosphorus

compounds, particularly phosphate esters via the phosphorylation of alcohols or phenols.[1]

This transformation is fundamental in medicinal chemistry and materials science. The reaction

typically proceeds via activation of the alcohol with a base to form an alkoxide, which then

attacks the electrophilic phosphorus center of the phosphoramidate. While DEDMP itself can

be used, it often serves as a precursor to more reactive phosphorylating agents. For this guide,
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we present a general protocol where a related phosphoramidate structure is used to

phosphorylate a primary alcohol.

Causality: The choice of a non-nucleophilic base like sodium hydride (NaH) is critical. It

efficiently deprotonates the alcohol to form the reactive alkoxide without competing in a

nucleophilic attack on the phosphorus center itself. The use of an aprotic solvent like THF is

necessary to prevent quenching the strong base and the generated alkoxide.

Workflow: Alcohol Phosphorylation

1. Dissolve Alcohol
 in Anhydrous THF

2. Add NaH (60% disp.)
 under N₂ atmosphere

3. Stir at 0°C to RT
 (Alkoxide Formation)

4. Add DEDMP
 dropwise at 0°C

5. Reaction Monitoring
 (TLC/LC-MS)

6. Aqueous Quench
 (e.g., sat. NH₄Cl)

7. Extraction & Purification
 (e.g., Column Chromatography)

Click to download full resolution via product page

Caption: General workflow for alcohol phosphorylation.

DEDMP as a Ligand in Cross-Coupling Reactions
The phosphorus atom in DEDMP, like in other phosphine-based structures, can act as a ligand

for transition metals. In palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,

Buchwald-Hartwig), phosphine ligands are crucial for stabilizing the active Pd(0) species,

promoting oxidative addition, and facilitating reductive elimination.[9][10] The electronic and

steric properties of DEDMP—moderately bulky and electron-rich due to the nitrogen atom—

make it a plausible candidate for ligand screening in catalyst development.[9]

The Catalytic Cycle: The ligand's role is to modulate the electronics and sterics of the palladium

center throughout the catalytic cycle. A good ligand facilitates the key steps of oxidative

addition of the aryl halide to the Pd(0) complex and the final reductive elimination that forms the

C-C bond and regenerates the Pd(0) catalyst.
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Simplified Suzuki Coupling Cycle

Pd(0)L₂
 (Active Catalyst)

Oxidative
Addition

R¹-Pd(II)L₂-X

Transmetalation

R¹-Pd(II)L₂-R²

Reductive
Elimination

R¹-R²

R¹-X

R²-B(OR)₂

Click to download full resolution via product page

Caption: Key steps in a Suzuki cross-coupling catalytic cycle.

Section 3: Detailed Experimental Protocols
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Protocol 1: Representative Phosphorylation of Benzyl
Alcohol
This protocol is a representative example and should be adapted based on the specific

substrate and stoichiometry.

Materials:

Benzyl alcohol (1.0 equiv)

Diethyl Dimethylphosphoramidate (DEDMP) (1.2 equiv)

Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and a rubber septum, add sodium hydride (1.2 equiv). Wash the NaH with

anhydrous hexanes (3x) to remove the mineral oil, decanting the hexanes carefully via

cannula under a positive pressure of nitrogen. Add anhydrous THF to the flask.

Alkoxide Formation: Cool the THF/NaH suspension to 0 °C using an ice bath. Slowly add a

solution of benzyl alcohol (1.0 equiv) in anhydrous THF dropwise via syringe.

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for 30 minutes. Hydrogen gas evolution should be observed.
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Phosphorylation: Cool the reaction mixture back down to 0 °C. Add DEDMP (1.2 equiv)

dropwise via syringe.

Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, cool the flask to 0 °C and cautiously quench the

reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄,

filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to yield

the desired phosphate ester.

Protocol 2: Representative Suzuki Coupling with DEDMP
as Ligand
This protocol describes a generic Suzuki coupling. Optimization of the base, solvent,

temperature, and catalyst loading is typically required.

Materials:

Aryl bromide (1.0 equiv)

Arylboronic acid (1.5 equiv)

Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

Diethyl Dimethylphosphoramidate (DEDMP) (0.04 equiv, L:Pd = 2:1)

Potassium carbonate (K₂CO₃) (3.0 equiv)

Toluene/Water mixture (e.g., 4:1 v/v)

Ethyl acetate
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Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Setup: To a Schlenk flask, add the aryl bromide (1.0 equiv), arylboronic acid (1.5 equiv), and

potassium carbonate (3.0 equiv).

In a separate vial, add Pd(OAc)₂ (0.02 equiv) and DEDMP (0.04 equiv). Add a portion of the

toluene solvent to this vial and swirl to pre-form the catalyst complex.

Reaction: Add the remaining solvent to the Schlenk flask containing the reagents. Bubble

nitrogen or argon through the suspension for 15-20 minutes to degas the mixture.

Using a syringe, transfer the pre-formed catalyst solution to the Schlenk flask under a

positive pressure of nitrogen.

Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress

by TLC or GC-MS.

Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate

and water.

Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl

acetate (2x).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.

Purification: Purify the crude biaryl product by flash column chromatography or

recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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